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Compound of Interest

Compound Name: 6-(4-Iodophenoxymethyl)quinoline

CAS No.: 1306628-09-0

Cat. No.: B1464148

Get Quote

Executive Summary
This guide evaluates the bioactivity profile of 6-(4-Iodophenoxymethyl)quinoline (CAS:

1306628-09-0) in comparison to its 4-chloro analog. While both compounds share the core 6-

(phenoxymethyl)quinoline scaffold—a privileged structure in antitubercular and anticancer

discovery—the substitution of Iodine for Chlorine introduces critical physicochemical shifts.

Key Differentiator: The 4-Iodo variant typically exhibits superior lipophilicity and distinct

halogen-bonding capabilities compared to the 4-Chloro analog. This often translates to

enhanced membrane permeability in Mycobacterium tuberculosis (Mtb) and tighter binding

affinity in hydrophobic pockets of kinase targets (e.g., c-Met), albeit with a trade-off in molecular

weight and potential metabolic liability.

Strategic Recommendation:

Select the Iodo-analog for lead optimization phases where potency and target residence time

are prioritized, particularly for targets known to accept halogen bonds (e.g., backbone
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carbonyls).

Select the Chloro-analog for early-stage screening where metabolic stability (lower

clearance) and lower molecular weight are required to meet strict "Lead-like" criteria.

Chemical & Physical Property Analysis[1][2][3][4]
The transition from Chlorine to Iodine at the para-position of the phenoxy ring alters the

electronic and steric landscape of the molecule.

Property
6-(4-
Iodophenoxymethy
l)quinoline

6-(4-
Chlorophenoxymet
hyl)quinoline

Impact on
Bioactivity

Formula C₁₆H₁₂INO C₁₆H₁₂ClNO -

Mol.[1][2][3] Weight 361.18 g/mol 269.73 g/mol

Iodine adds significant

mass, pushing limits

of "Lead-likeness".

LogP (Calc.) ~4.42 ~3.85

Iodo > Chloro. Higher

lipophilicity enhances

penetration of waxy

mycobacterial cell

walls.

Halogen Bond Donor Strong (σ-hole) Weak

Iodine can form strong

halogen bonds with

Lewis bases (O, N, S)

in the active site.

Van der Waals Radius 1.98 Å 1.75 Å

Iodine is bulkier;

requires a larger

hydrophobic pocket.

C-X Bond Energy ~240 kJ/mol (Weak) ~340 kJ/mol (Strong)

Chloro > Iodo. Iodine

is more susceptible to

oxidative metabolism

or Pd-catalyzed

coupling.
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Bioactivity Landscape
A. Antitubercular Activity (Target: Mycobacterium
tuberculosis)
Quinoline derivatives functionalized at the 6-position are renowned for their anti-TB potential,

often targeting the electron transport chain (e.g., QcrB or ATP synthase).

Lipophilicity Advantage: The waxy cell wall of M. tuberculosis is a formidable barrier. The

increased LogP of the Iodo-analog (4.42) facilitates passive diffusion more effectively than

the Chloro-analog.

Potency Trends: In analogous quinoline series, replacing Cl with I at the para-position of a

terminal phenyl ring has been observed to improve Minimum Inhibitory Concentration (MIC)

values by 2-4 fold, provided the binding pocket can accommodate the steric bulk.

Representative Data (Class-Based Projection):

Iodo-Analog MIC: Predicted range 0.5 – 2.0 µg/mL (High Potency).

Chloro-Analog MIC: Predicted range 2.0 – 8.0 µg/mL (Moderate Potency).

B. Anticancer Activity (Target: c-Met Kinase)
The 6-(phenoxymethyl)quinoline scaffold is a known pharmacophore for c-Met kinase inhibitors

(e.g., related to Foretinib/Tivozanib structures).

Binding Mode: The Iodine atom can engage in a "halogen bond" with the backbone carbonyl

of the kinase hinge region or residues within the hydrophobic back-pocket. This interaction is

directional and stronger than the hydrophobic contact provided by Chlorine.

Cytotoxicity (IC50): The Iodo-analog is expected to show lower IC50 values (higher potency)

in c-Met driven cell lines (e.g., MKN-45, A549) due to this enhanced affinity.

Mechanism of Action: Signaling & Inhibition
The following diagram illustrates the dual-potential mechanism for this scaffold: QcrB Inhibition

(in Bacteria) and c-Met Inhibition (in Cancer cells).
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Caption: Dual-mechanism potential of 6-(4-Iodophenoxymethyl)quinoline targeting

respiratory complexes in Mycobacteria (Red) and kinase signaling in Tumor cells (Green).

Experimental Protocols
A. Synthesis: Williamson Ether Strategy
This protocol yields the ether linkage at the 6-position.

Reagents:

6-Chloromethylquinoline (Precursor A)

4-Iodophenol (Precursor B)

Potassium Carbonate (

)[4]

Dimethylformamide (DMF)

Workflow:

Activation: Dissolve 4-Iodophenol (1.0 eq) in anhydrous DMF. Add
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(1.5 eq) and stir at RT for 30 min to generate the phenoxide anion.

Coupling: Add 6-Chloromethylquinoline (1.0 eq) dropwise.

Reaction: Heat the mixture to 80°C for 4-6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

Work-up: Pour into ice water. The precipitate is the crude product.

Purification: Recrystallize from Ethanol or purify via column chromatography.

Note: For the Chloro-analog, substitute 4-Iodophenol with 4-Chlorophenol.

B. In Vitro MIC Assay (Alamar Blue)
Objective: Determine the Minimum Inhibitory Concentration against M. tuberculosis H37Rv.[5]

Preparation: Prepare stock solution of the test compound in DMSO (10 mg/mL).

Dilution: Perform serial 2-fold dilutions in 96-well plates using Middlebrook 7H9 broth.

Inoculation: Add

CFU/mL of M. tb strain H37Rv to each well.

Incubation: Incubate at 37°C for 7 days.

Readout: Add Alamar Blue (Resazurin) dye. Incubate for 24 hours.

Blue Color: No growth (Inhibition).

Pink Color: Growth (Reduction of dye).

Calculation: The lowest concentration preventing the color change from blue to pink is the

MIC.

Conclusion
For researchers targeting Mycobacterium tuberculosis, the 6-(4-
Iodophenoxymethyl)quinoline is the superior candidate for initial potency optimization due to

its enhanced lipophilicity and potential for halogen-bonding interactions that stabilize the
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inhibitor-target complex. However, if the project is in a late-lead stage requiring optimization of

metabolic stability (microsomal clearance), the Chloro-analog should be investigated as a

backup scaffold to mitigate the metabolic liability of the C-I bond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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